Cas no 2228794-71-4 (2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2228794-71-4
• MF: C₇H₉N₃O₅
• MW: 215.163461446762
• CID: 5818101
• PubChem ID: 165651923
• Update Time: 2025-11-06

2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid
• 2228794-71-4
• EN300-1791970

• Inchi： 1S/C7H9N3O5/c1-7(13,6(11)12)2-4-5(10(14)15)3-8-9-4/h3,13H,2H2,1H3,(H,8,9)(H,11,12)
• InChI Key： MAPRFNHBRSPIOV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=C(C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.05422040g/mol
• Monoisotopic Mass: 215.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 132Ų

Additional information on 2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid

Research Brief on 2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid (CAS: 2228794-71-4)

2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid (CAS: 2228794-71-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitro-pyrazole and hydroxy-methyl propanoic acid moieties, exhibits potential pharmacological activities, making it a subject of interest for drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have explored the synthetic pathways for 2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid, highlighting its efficient production through multi-step organic reactions. The compound's structural features, including the nitro group and the pyrazole ring, suggest its potential as a scaffold for designing enzyme inhibitors or modulators of biological pathways. Preliminary in vitro assays have demonstrated its activity against specific targets, such as inflammatory mediators or kinases, though further validation is required to confirm these findings.

In addition to its synthetic and biological properties, researchers have investigated the compound's physicochemical characteristics, such as solubility, stability, and bioavailability. These studies are critical for understanding its potential as a drug candidate. Computational modeling and molecular docking analyses have also been employed to predict its binding affinity with various protein targets, providing insights into its mechanism of action and guiding future experimental work.

Despite these promising findings, challenges remain in optimizing the compound's pharmacological profile. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward preclinical development.

In conclusion, 2-hydroxy-2-methyl-3-(4-nitro-1H-pyrazol-3-yl)propanoic acid represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant additional studies to elucidate its full therapeutic potential. Future research should focus on optimizing its properties, validating its targets, and exploring its applications in treating specific diseases.